Cas no 61607-80-5 (2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

61607-80-5 structure
Product Name:2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-80-5
Molecular Formula:C12H12N2S2
Molecular Weight:248.367079734802
CID:473016
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
- 2H-Benzimidazole-2-thione, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
-
- InChIKey: AOSXCNJQBIBZNW-UHFFFAOYSA-N
- Inchi: 1S/C12H12N2S2/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
- SMILES: C1(=S)N(C2=CCSCC2)C2=CC=CC=C2N1
Computed Properties
- Exact Mass: 248.04436
Experimental Properties
- PSA: 15.27
- Boiling Point: 414.7±55.0 °C(Predicted)
- Melting Point: 222.5 °C(Solv: methanol (67-56-1))
- pka: 11.21±0.30(Predicted)
- Density: 1.40±0.1 g/cm3(Predicted)
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature
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Ildephonse Nduwayezu,Fatemeh Mostafavirad,Madjid Hadioui,Kevin J. Wilkinson Anal. Methods, 2016,8, 6774-6781
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C. W. Liu,Chiu-Mine Hung,Hsiu-Chih Chen,Ju-Chung Wang,Tai-Chiun Keng,Kermin Guo Chem. Commun., 2000, 1897-1898
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Shurong Wang,Xueling Gao,Jiedi Yang,Zhenyu Zhu,Hongxin Zhang,Yanshuang Wang RSC Adv., 2014,4, 57967-57974
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Neng Yu,Ming-Qiang Zhu,Di Chen J. Mater. Chem. A, 2015,3, 7910-7918
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Moumita Bose,Golam Moula,Ameerunisha Begum,Sabyasachi Sarkar New J. Chem., 2018,42, 5580-5592
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Hong Yang,Yuanyong Huang,Bifu Luo,Zhongkai Xie,Di Li,Dongbo Xu,Yong Lei,Weidong Shi Chem. Commun., 2024,60, 1035-1038
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10. Front cover
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